5-benzyl-N-(4-bromophenyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 5-benzyl-N-(4-bromophenyl)-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C26H19BrN4O2/c27-19-11-13-20(14-12-19)28-25(32)22-16-30(15-18-7-3-1-4-8-18)17-23-24(22)29-31(26(23)33)21-9-5-2-6-10-21/h1-14,16-17H,15H2,(H,28,32)
• InChI Key: QFNYRKQQOWSWGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C3C(=NN(C3=O)C4=CC=CC=C4)C(=C2)C(=O)NC5=CC=C(C=C5)Br
• Molecular Formula: C26H19BrN4O2
• Molecular Weight: 499.4 g/mol

Description

5-benzyl-N-(4-bromophenyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C26H19BrN4O2 and its molecular weight is 499.368. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Researchers have synthesized various derivatives of pyrazolo[4,3-c]pyridine, including 5-benzyl-N-(4-bromophenyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide. These derivatives are created through multi-step processes, starting from commercially available materials. The final compounds have been characterized using NMR spectroscopy and X-ray analysis, indicating the precise structural details necessary for further applications (Grošelj et al., 2015).

Antimicrobial and Antifungal Properties

• A study on similar pyrazolo[4,3-c]pyridine derivatives demonstrated their potential in antimicrobial and antifungal applications. These compounds were synthesized and then tested for their efficacy against various bacterial and fungal strains, showing promising results (Elgemeie et al., 2017).

Potential in Anticancer Research

• Pyrazolopyrimidines, closely related to the compound , have been evaluated for their anticancer and anti-inflammatory properties. This research provides insights into the broader therapeutic potential of such compounds, including this compound (Rahmouni et al., 2016).

Applications in Heterocyclic Synthesis

• The compound and its analogs have significant relevance in the field of heterocyclic synthesis. They serve as key intermediates or starting materials for synthesizing a variety of novel heterocyclic compounds, which have applications in pharmaceuticals and materials science (Morabia & Naliapara, 2014).

Exploring Tautomeric Structures

• In a study focusing on the tautomeric structures of similar compounds, researchers explored the stability and structural transformations of these compounds in various environments. This research contributes to understanding the chemical behavior and potential applications of such compounds in different settings (Gubaidullin et al., 2014).